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Compound of Interest

Compound Name: Desethylatrazine-d7

Cat. No.: B1140463 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Desethylatrazine-d7 is the deuterated form of Desethylatrazine, a primary metabolite of the

widely used herbicide, Atrazine. Due to its isotopic labeling, Desethylatrazine-d7 serves as an

invaluable internal standard for the quantitative analysis of Atrazine and its metabolites in

various environmental and biological matrices. Its use in analytical methods, such as gas

chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry

(LC-MS), allows for accurate quantification by correcting for analyte loss during sample

preparation and instrumental analysis. This technical guide provides an in-depth overview of

Desethylatrazine-d7, including its chemical and physical properties, toxicological information,

inferred metabolic pathways, and detailed experimental protocols for its use.

Chemical and Physical Properties
The fundamental properties of Desethylatrazine-d7 are summarized in the table below,

providing a direct comparison of its labeled and unlabeled forms.
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Property Desethylatrazine-d7
Desethylatrazine
(unlabeled)

CAS Number 1216649-31-8[1][2] 6190-65-4[2]

Chemical Formula C₆H₃D₇ClN₅ C₆H₁₀ClN₅

Molecular Weight 194.67 g/mol [1][3] 187.63 g/mol

Appearance White to off-white solid White to off-white solid

Melting Point Not available 132 - 134 °C

Water Solubility Not available 3.2 g/L

Log P (octanol/water) Not available 1.51

Synonyms

2-Amino-4-(isopropyl-d7-

amino)-6-chloro-triazine, 6-

chloro-2-N-(1,1,1,2,3,3,3-

heptadeuteriopropan-2-

yl)-1,3,5-triazine-2,4-diamine

2-Amino-4-chloro-6-

isopropylamino-1,3,5-triazine

Synthesis
A specific, publicly available, detailed protocol for the synthesis of Desethylatrazine-d7 is not

readily found in the scientific literature, likely due to the proprietary nature of its commercial

production as an analytical standard. However, a general synthetic approach can be inferred

from established methods for the synthesis of substituted 1,3,5-triazines.

The synthesis would likely start from cyanuric chloride (2,4,6-trichloro-1,3,5-triazine). The

chlorine atoms on the triazine ring can be sequentially substituted by nucleophiles. The order of

substitution is dependent on the reaction temperature. To synthesize Desethylatrazine-d7, a

plausible route would involve:

First Substitution: Reaction of cyanuric chloride with ammonia at a low temperature (e.g., 0-5

°C) to introduce the first amino group.

Second Substitution: Subsequent reaction with isopropyl-d7-amine at a higher temperature

(e.g., room temperature to 50 °C) to introduce the deuterated isopropylamino group. The
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synthesis of isopropyl-d7-amine itself can be achieved through various deuteration methods

for amines.

A general workflow for such a synthesis is depicted below.

Cyanuric Chloride

2-Amino-4,6-dichloro-
1,3,5-triazine

Step 1

Desethylatrazine-d7

Step 2

Ammonia (NH3)
(Low Temperature)

Isopropyl-d7-amine
(Higher Temperature)

Atrazine

Deethylatrazine

N-deethylation
(CYP450)

Deisopropylatrazine

N-deisopropylation
(CYP450)

Diaminochlorotriazine
(DACT)

N-deisopropylation
(CYP450)

Glutathione
Conjugates

Conjugation N-deethylation
(CYP450)
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Sample Preparation

Analysis

250 mL Water Sample

Fortify with Surrogates

Solid-Phase Extraction
(Carbon Cartridge)

Elute with Solvents

Dry and Concentrate

Add Desethylatrazine-d7
(Internal Standard)

Final 1.0 mL Extract

GC/MS Analysis

Quantification using
Internal Standard

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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